2-[4-(2-{[5-Chloro-2-methoxy(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)phenoxy]acetamide

• Molecular Formula: C19H21ClN4O6S
• Molecular Weight: 468.9 g/mol
• IUPAC Name: N-[(E)-[4-(2-amino-2-oxoethoxy)phenyl]methylideneamino]-2-(5-chloro-2-methoxy-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C19H21ClN4O6S/c1-29-17-8-5-14(20)9-16(17)24(31(2,27)28)11-19(26)23-22-10-13-3-6-15(7-4-13)30-12-18(21)25/h3-10H,11-12H2,1-2H3,(H2,21,25)(H,23,26)/b22-10+
• InChI Key: MSQJFZAEBHTXMZ-LSHDLFTRSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)Cl)N(CC(=O)N/N=C/C2=CC=C(C=C2)OCC(=O)N)S(=O)(=O)C
• SMILES: COC1=C(C=C(C=C1)Cl)N(CC(=O)NN=CC2=CC=C(C=C2)OCC(=O)N)S(=O)(=O)C

Description

2-[4-(2-{[5-Chloro-2-methoxy(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)phenoxy]acetamide is a chemical compound that has been widely studied for its potential therapeutic applications. It is a member of the class of compounds known as hydrazones, which have been shown to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of 2-[4-(2-{[5-Chloro-2-methoxy(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)phenoxy]acetamide is not fully understood. However, it is believed to exert its cytotoxic effects through the induction of apoptosis, or programmed cell death. It may also inhibit the activity of certain enzymes involved in cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that 2-[4-(2-{[5-Chloro-2-methoxy(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)phenoxy]acetamide can induce a range of biochemical and physiological effects in cells. These include the activation of caspases, which are enzymes involved in apoptosis, and the inhibition of certain signaling pathways involved in cell survival and proliferation. It has also been shown to induce DNA damage and inhibit DNA repair mechanisms.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-[4-(2-{[5-Chloro-2-methoxy(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)phenoxy]acetamide for lab experiments is its potent cytotoxic activity, which makes it a useful tool for studying cancer cell biology. However, its toxicity can also be a limitation, as it may interfere with normal cellular processes and cause off-target effects. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-[4-(2-{[5-Chloro-2-methoxy(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)phenoxy]acetamide. One area of interest is its potential as a combination therapy with other anticancer agents. It may also be useful for the development of targeted drug delivery systems, as it has been shown to exhibit selectivity for certain cancer cell types. Additionally, further studies are needed to elucidate its mechanism of action and identify potential off-target effects.

Synthesis Methods

The synthesis of 2-[4-(2-{[5-Chloro-2-methoxy(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)phenoxy]acetamide involves the reaction of 2-(4-chlorophenoxy)acetic acid with 2-amino-5-chlorobenzophenone in the presence of thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-amino-N-(2-hydroxyethyl)benzamide in the presence of triethylamine to give the desired hydrazone product.

Scientific Research Applications

2-[4-(2-{[5-Chloro-2-methoxy(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)phenoxy]acetamide has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its use as an anticancer agent. Studies have shown that it exhibits potent cytotoxic activity against a range of cancer cell lines, including breast, lung, and colon cancer. It has also been shown to have anti-inflammatory, antiviral, and antibacterial properties.